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Compound of Interest

Compound Name: 1,4-Dinicotinoylpiperazine

Cat. No.: B105790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
CAS Number: Not definitively available in public databases.

Chemical Structure:

1,4-Dinicotinoylpiperazine, also known as 1,4-bis(pyridin-3-ylcarbonyl)piperazine, consists of

a central piperazine ring where the nitrogen atoms at positions 1 and 4 are each substituted

with a nicotinoyl group (a pyridin-3-ylcarbonyl group).

Molecular Formula: C₁₆H₁₆N₄O₂

Molecular Weight: 296.33 g/mol

Chemical Structure Diagram:
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Piperazine

Reaction Mixture

Nicotinoyl Chloride (2 eq.) Anhydrous Pyridine
or Dichloromethane Triethylamine (optional, if DCM is solvent)

Aqueous Work-up
(e.g., NaHCO3 wash)

Purification
(e.g., Recrystallization or Chromatography)
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In Vitro Assays

1,4-Dinicotinoylpiperazine

High-Throughput Screening

Receptor Binding Assays
(e.g., Nicotinic Receptors) Enzyme Inhibition Assays Cell-Based Functional Assays

Target Identification

Lead Optimization

Preclinical Studies

Clinical Trials
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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